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Compound of Interest

Compound Name: 4-Butylphenol-d5

Cat. No.: B582293 Get Quote

An In-depth Technical Guide to High-Purity 4-Butylphenol-d5 for Researchers

Introduction
4-Butylphenol-d5 is the deuterium-labeled form of 4-Butylphenol, a member of the alkylphenol

chemical class.[1][2] In analytical and research settings, particularly in quantitative mass

spectrometry, deuterated compounds like 4-Butylphenol-d5 are invaluable as internal

standards.[3] The substitution of five hydrogen atoms with deuterium atoms results in a

molecule that is chemically almost identical to its non-labeled counterpart but is distinguishable

by its higher mass.[3] This property is the cornerstone of the stable isotope dilution method,

which is considered a gold standard for precise and accurate quantification in complex

matrices due to its ability to correct for sample loss during preparation and analysis.[3]

The specific deuteration pattern, typically on the aromatic ring and the hydroxyl group (e.g., 4-

n-Butylphenol-2,3,5,6-d4,OD), is a deliberate strategy. This places the isotopic labels on the

part of the molecule often involved in metabolic transformations, making it an excellent tool for

pharmacokinetic and metabolic studies. This guide provides an overview of commercial

suppliers, analytical methodologies for quality control, and the core applications of high-purity

4-Butylphenol-d5 for researchers, scientists, and drug development professionals.

Commercial Suppliers and Purity
High-purity 4-Butylphenol-d5 is available from several specialized chemical suppliers. The

purity and isotopic enrichment are critical parameters for its use as an internal standard.
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Supplier CAS Number Molecular Formula Purity

MedchemExpress (via

BIOZOL)
1219795-04-6 C₁₀H₉D₅O 98.28%

Benchchem 1219795-04-6 C₁₀H₉D₅O

Not specified,

analytical data

provided

Chemsrc 1219795-04-6 C₁₀H₉D₅O
Not specified, lists

various suppliers

Physicochemical Properties
The fundamental properties of 4-Butylphenol-d5 are similar to its non-deuterated analog, with

the primary difference being its molecular weight.

Property Value Reference

Molecular Formula C₁₀H₉D₅O

Molecular Weight 155.25 g/mol

CAS Number 1219795-04-6

Appearance White to off-white solid General

Boiling Point (non-deuterated) 239.8 °C

Melting Point (non-deuterated) 99.5 °C

Core Application: Isotope Dilution Mass
Spectrometry
The primary application of 4-Butylphenol-d5 is as an internal standard in isotope dilution

analysis, commonly performed with Gas Chromatography-Mass Spectrometry (GC-MS) or

Liquid Chromatography-Mass Spectrometry (LC-MS). This technique provides high accuracy

and precision by correcting for variability during sample handling and instrumental analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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